6-(Furan-2-yl)-2-(3-oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“6-(Furan-2-yl)-2-(3-oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile” is a chemical compound with the molecular formula C15H11F3N2O2S . It’s not intended for human or veterinary use and is typically used for research purposes.
Physical And Chemical Properties Analysis
This compound has a molecular weight of 340.32 . Other physical and chemical properties, such as boiling point, are not specified in the available information .Scientific Research Applications
Synthesis and Structural Characterization
Multicomponent Synthesis Approaches : Research has demonstrated the multicomponent synthesis of substituted 2-(alkylsulfanyl)-4-[furan-2-yl(or thiophen-2-yl)]-5,6,7,8-tetrahydroquinoline-3-carbonitriles, showcasing the versatility of furan derivatives in synthesizing complex heterocyclic compounds. The synthesized compounds were characterized using X-ray analysis to confirm their structures (Dyachenko et al., 2015).
Hybrid Macrocycles Incorporation : A study reported on a new hybrid macrocycle that incorporates a pyridine subunit, demonstrating aromatic character upon uranyl cation complexation. This research highlights the potential of furan derivatives in creating complex structures with specific electronic properties (Ho et al., 2014).
Novel Synthesis Methods : Researchers have developed novel synthetic pathways to create furan-3-carboxylic and 4-methylene-4,5-dihydrofuran-3-carboxylic esters, employing direct palladium iodide catalyzed oxidative carbonylation of 3-yne-1,2-diol derivatives. This method represents a one-step approach to obtain high-value-added furan derivatives (Gabriele et al., 2012).
Applications Beyond Drug Development
Electrochromic Properties : The synthesis of new 2,5-di(thiophen-2-yl)furan-3-carbonitrile derivatives and the investigation of their electrochromic properties in homopolymers and co-polymers highlight the application of furan derivatives in materials science, particularly in electrochromic device (ECD) applications. This research underscores the potential for these compounds in developing new materials with tunable optical properties (Abaci et al., 2016).
Luminescence Sensing : Furan- and pyridine-based ligands have been studied for their structural, optical, and sensing properties, especially in the formation of Eu(III) complexes. These studies offer insights into the potential of furan derivatives in creating sensitive luminescent sensors for various ions in solution, showcasing their utility in analytical chemistry and sensor development (Piccinelli et al., 2015).
Safety and Hazards
properties
IUPAC Name |
6-(furan-2-yl)-2-(3-oxobutan-2-ylsulfanyl)-4-(trifluoromethyl)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F3N2O2S/c1-8(21)9(2)23-14-10(7-19)11(15(16,17)18)6-12(20-14)13-4-3-5-22-13/h3-6,9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CJVDCDURYMZPHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C)SC1=C(C(=CC(=N1)C2=CC=CO2)C(F)(F)F)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F3N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.